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Compound of Interest

4-(Benzyloxy)-3-methoxyaniline
Compound Name:

hydrochloride
CAS No.: 1159825-08-7
Cat. No.: B1502209

Get Quote

\ J

CAS Registry Number: 1159825-08-7 (HCI Salt) | 15382-71-5 (Free Base) Molecular Formula:
C14H16CINO2 (HCI Salt) Target Audience: Medicinal Chemists, Process Development Scientists

Executive Summary & Strategic Context

4-(Benzyloxy)-3-methoxyaniline is a pharmacophore scaffold essential for the synthesis of 4-
anilinoquinazoline derivatives. Its structural integrity—specifically the preservation of the benzyl
ether moiety during the reduction of the nitro precursor—is the primary challenge in this
pathway.

This guide outlines a chemoselective three-stage synthesis starting from commercially
available 4-nitroguaiacol. The pathway is designed to be scalable, avoiding the risk of
hydrogenolytic debenzylation (cleavage of the benzyl ether) often associated with catalytic
hydrogenation (Pd/C) methods.

Critical Quality Attributes (CQAS)

o Regiopurity: >99.5% (Absence of O-benzylated isomers at position 2 or 5).
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o Chemoselectivity: Retention of the benzyl ether during nitro reduction.
e Salt Stoichiometry: 1.0 : 1.0 (Amine : HCI).

Retrosynthetic Analysis

The synthesis is disconnected at the amine and ether linkages. The most robust forward path
involves the benzylation of a nitro-phenol followed by a selective reduction.

Pathway Logic:

» Precursor:4-Nitroguaiacol (4-Hydroxy-3-methoxy-1-nitrobenzene). This starting material
already possesses the correct 1,2,4-substitution pattern, eliminating regioselectivity issues
associated with nitrating anisole derivatives.

» Transformation A (Protection): Williamson ether synthesis to install the benzyl group.
» Transformation B (Reduction): Selective reduction of

to
without affecting the

ether.

Benzyl Bromide + Base

Selective Reduction

4-Nitroguaiacol Etherification __ [ 4-(Benzyloxy)-3-methoxy-1-nitrobenzene < (Fe/NH4Cl) 4-(Benzyloxy)-3-methoxyaniline HCI
(Starting Material) (Key Intermediate) (Target)

Click to download full resolution via product page

Figure 1: Retrosynthetic disconnection strategy relying on the stability of the pre-existing

aromatic substitution pattern.

Detailed Experimental Protocols
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Stage 1: Benzylation of 4-Nitroguaiacol

This step utilizes a Williamson ether synthesis. The use of Potassium Carbonate (

) in DMF or Acetone is standard. Potassium lodide (KI) is added as a catalyst to form the more
reactive benzyl iodide in situ (Finkelstein reaction logic).

Reagents:

4-Nitroguaiacol (1.0 eq)

Benzyl Bromide (1.1 eq) - Warning: Lachrymator

Potassium Carbonate (1.5 eq)

Potassium lodide (0.1 eq)

Solvent: Acetone (Reagent Grade) or DMF

Protocol:

o Charge a 3-neck round-bottom flask with 4-nitroguaiacol (e.g., 16.9 g, 100 mmol) and
Acetone (170 mL).

o Add solid

(20.7 g, 150 mmol) and Kl (1.66 g, 10 mmol) under stirring.

» Drip Benzyl Bromide (18.8 g, 110 mmol) slowly via an addition funnel over 30 minutes.
Exothermic control is usually not critical here, but slow addition prevents localized
concentration.

o Reflux the mixture at 60—-65°C for 4—6 hours. Monitor by TLC (Hexane:EtOAc 7:3) until
starting phenol is consumed.

o Workup: Cool to room temperature. Filter off inorganic salts (

, Excess

).
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» Concentrate the filtrate under reduced pressure to obtain a yellow solid.

e Recrystallization: Recrystallize from Ethanol/Water (9:1) to yield 4-(Benzyloxy)-3-methoxy-1-
nitrobenzene as pale yellow crystals.

o Expected Yield: 90-95%

o Melting Point: ~105-108°C

Stage 2: Chemoselective Nitro Reduction (Bechamp
Conditions)

Critical Causality: Catalytic hydrogenation (

, Pd/C) poses a high risk of cleaving the benzyl ether (hydrogenolysis), yielding the impurity 4-
amino-2-methoxyphenol. To ensure trustworthiness of the protocol, we employ an Iron-
mediated reduction (Bechamp reduction) or Fe/NH4CI, which is chemically orthogonal to
benzyl ethers.

Reagents:

4-(Benzyloxy)-3-methoxy-1-nitrobenzene (1.0 eq)

Iron Powder (3.0 - 4.0 eq, fine mesh)

Ammonium Chloride (

) (0.5-1.0€eq)

Solvent: Ethanol/Water (4:1 ratio)

Protocol:

e Suspend the nitro intermediate (25.9 g, 100 mmol) in Ethanol (200 mL) and Water (50 mL).

e Add Ammonium Chloride (2.7 g, 50 mmol) and Iron Powder (16.8 g, 300 mmol).

¢ Heat to reflux (approx. 75-80°C) with vigorous mechanical stirring. Vigorous stirring is
essential to prevent iron clumping.
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e Monitor reaction progress (typically 2—4 hours). The yellow color of the nitro compound will
fade to a brownish/dark slurry.

« Filtration: While still hot, filter the mixture through a Celite pad to remove iron oxides. Wash
the pad with hot ethanol.

« Isolation: Concentrate the filtrate to remove ethanol. Extract the aqueous residue with Ethyl
Acetate (3 x 100 mL).

» Dry the organic layer over

and concentrate to yield the crude free base 4-(Benzyloxy)-3-methoxyaniline as a brown oil
or low-melting solid.

Stage 3: Salt Formation (Hydrochlorination)

Converting the amine to the hydrochloride salt ensures stability against oxidation and facilitates
handling.

Protocol:

Dissolve the crude aniline (approx. 20 g) in Isopropanol (IPA, 100 mL) or Ethyl Acetate.

e Cool to 0-5°C in an ice bath.

e Add HCI solution (4M in Dioxane or concentrated aqueous HCI dropwise) until pH reaches
1-2.

e Precipitate: The hydrochloride salt will precipitate immediately as an off-white to grey solid.

« Filter the solid and wash with cold IPA or Diethyl Ether.

e Dryin a vacuum oven at 40°C.

Final Product Specifications:

o Appearance: Off-white to light grey crystalline powder.

e Purity (HPLC): >98%.
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e |dentity: 1H NMR (DMSO-d6) should show benzyl protons (~5.1 ppm, s, 2H), methoxy
protons (~3.8 ppm, s, 3H), and aromatic signals.

Process Visualization

The following diagram illustrates the complete reaction workflow, including critical process
parameters (CPPs).
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Step 1: Benzylation
4-Nitroguaiacol + BnBr
K2CO3, Acetone, Reflux

Filtration & Recryst.

Intermediate 1
4-(Benzyloxy)-3-methoxy-1-nitrobenzene
(Solid, Yield ~92%)

Chemoselective
(No H2/Pd)

Step 2: Reduction
Fe / NH4CI / EtOH / H20
Reflux, 3 hrs

Celite Filter
Extraction

Intermediate 2
4-(Benzyloxy)-3-methoxyaniline (Free Base)
(Qil/solid, unstable)

Acidification

Step 3: Salt Formation
HCl in IPA/Dioxane
0-5°C

Precipitation
Vacuum Dry

FINAL PRODUCT
4-(Benzyloxy)-3-methoxyaniline HCI
CAS: 1159825-08-7
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Figure 2: Step-by-step workflow emphasizing the iron-mediated reduction to preserve the
benzyl ether.

Quantitative Data Summary

Stage 1 Stage 2 Stage 3 (Salt
Parameter . . .

(Benzylation) (Reduction) Formation)
Limiting Reagent 4-Nitroguaiacol Nitro Intermediate Free Aniline
Stoichiometry 1.0:1.1(BnBr) 1.0:3.0 (Fe) 1.0:1.1 (HCI)
Temperature 60—-65°C (Reflux) 75-80°C (Reflux) 0-5°C
Time 4—6 Hours 2—4 Hours 30 Minutes
Typical Yield 92% 85% 90%

] Azo-dimers (if under- Oxidized Aniline
Key Impurity Unreacted Phenol
reduced) (purple)
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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